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Compound of Interest

Compound Name: Lsd1-IN-39

Cat. No.: B15586180 Get Quote

Following a comprehensive search for the mechanism of action, biochemical and cellular

assays, and in vivo studies related to "Lsd1-IN-39," no specific information or published

research on this particular inhibitor could be found.

The search results provided extensive information on the general mechanism of Lysine-

Specific Demethylase 1 (LSD1), its role in various biological processes and diseases, and the

mechanisms of other LSD1 inhibitors. However, the specific compound "Lsd1-IN-39" was not

mentioned in any of the available scientific literature or public databases accessed.

Therefore, it is not possible to provide an in-depth technical guide, including quantitative data,

experimental protocols, and visualizations, on the mechanism of action of Lsd1-IN-39 as the

core information is not publicly available.

It is recommended to verify the name of the compound or to consult proprietary research data if

this is a novel or internally developed molecule. Should information on a different, publicly

documented LSD1 inhibitor be of interest, a new request with the correct compound name can

be submitted.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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